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Introduction

AZD4694, also known as NAV4694, is a high-affinity fluorine-18 labeled positron emission
tomography (PET) radioligand designed for the in vivo imaging of amyloid- (AB) plagues in the
brain.[1][2][3] Its favorable pharmacokinetic profile and low non-specific binding in white matter
make it a valuable tool for the diagnosis of Alzheimer's disease (AD) and for monitoring the
efficacy of anti-amyloid therapies.[4][5][6] Structurally similar to the well-established carbon-11
labeled Pittsburgh Compound B ([11C]PiB), [18F]AZD4694 possesses the advantage of a
longer half-life (110 minutes for 18F versus 20 minutes for 11C), allowing for centralized
production and wider clinical accessibility.[2][3]

These application notes provide detailed protocols for the radiolabeling of the AZD4694
precursor to yield [18F]AZD4694 and for its subsequent use in in vivo PET imaging studies.

Quantitative Data

The following tables summarize key quantitative data for [18F]AZD4694, facilitating comparison

and experimental planning.
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Table 1: Binding Characteristics and Radiosynthesis Parameters of [L8F]AZD4694

Parameter Value Reference

Binding Affinity (Kd) 2.3+£0.3nM [51[6]

Radiochemical Yield 13 + 3% (decay corrected) [7]

Radiochemical Purity >99% [7]

Molar Activity 255 = 125 GBg/umol [7]

Table 2: In Vivo PET Imaging Data with [18F]AZD4694

Parameter Value Subject Group Reference
Cognitively

Mean SUVR 1.14 +0.09 Unimpaired (CU) [2][3]
Young Adults

] For Amyloid-3

Optimal SUVR Cutoff 1.55 o [2]

Positivity

Image Acquisition 40-70 minutes post-

Time injection

Human Studies

[8][9]

Cerebellar Gray

Reference Region
Matter

Human Studies

[2](8]

Experimental Protocols

Radiolabeling of AZD4694 Precursor to Synthesize

[18F]AZD4694

This protocol describes the automated, two-step radiosynthesis of [18F]AZD4694 from its

precursor.

Materials:

e AZD4694 precursor
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e [18F]Fluoride (no-carrier-added)

o Kryptofix 2.2.2 (K222)

e Potassium carbonate (K2CO3)

o Acetonitrile (MeCN), anhydrous

o Dimethyl sulfoxide (DMSO), anhydrous
e 0.6 M Hydrochloric acid (HCI)

e C18 Sep-Pak cartridge

 Sterile water for injection

e Ethanol, USP

e Phosphate buffer, sterile

» Ascorbic acid

Protocol:

e [18F]Fluoride Trapping and Elution:

o Pass the aqueous [18F]fluoride solution through a pre-conditioned C18 Sep-Pak cartridge
to trap the [18F]fluoride.

o Elute the [18F]fluoride from the cartridge into the reaction vessel using a solution of K222
and K2CO3 in acetonitrile/water.

e Azeotropic Drying:

o Evaporate the solvent to dryness at 95 °C with a stream of inert gas (e.g., nitrogen) and
under reduced pressure. Repeat with additional acetonitrile to ensure the complex is free
of water.

¢ Nucleophilic Fluorination:
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o Dissolve 2-3 mg of the AZD4694 precursor in anhydrous DMSO.[1][7]
o Add the precursor solution to the dried [18F]fluoride/K222/K2CO3 complex.

o Heat the reaction mixture at 105-110 °C for 7-10 minutes to facilitate the nucleophilic
substitution.[1][7]

e Hydrolysis:
o After cooling, add 0.6 M HCI to the reaction mixture.

o Heat for an additional 5 minutes to hydrolyze the protecting groups and yield
[18F]AZD4694.[7]

o Purification:
o Neutralize the reaction mixture.
o Pass the crude product through a C18 Sep-Pak cartridge.

o Wash the cartridge with sterile water to remove unreacted [18F]fluoride and other polar
impurities.

o Elute the purified [18F]AZD4694 from the cartridge with ethanol.
e Formulation:

o Dilute the ethanolic solution of [18F]AZD4694 with sterile phosphate buffer and add
ascorbic acid for stabilization.[1]

o The final product is a sterile, injectable solution ready for quality control and in vivo use.

In Vivo PET Imaging of Amyloid Plaques with
[18F]AZD4694

This protocol outlines the procedure for conducting a PET imaging study in human subjects.

Patient Preparation:
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e Obtain informed consent from all participants.
e Ensure patients have been fasting for at least 4 hours prior to the scan.
o A catheter will be placed in a peripheral vein for radiotracer injection.
Protocol:
» Radiotracer Administration:
o Administer a bolus intravenous injection of 350 £ 50 MBq of [L8F]AZD4694.[7]
e Image Acquisition:
o Position the patient's head in the PET scanner.

o Acquire dynamic or static PET images. For static imaging, a typical acquisition window is
40 to 70 minutes post-injection.[8][9]

o For quantitative analysis, a dynamic scan of 60-90 minutes may be performed with arterial
blood sampling to generate a metabolite-corrected plasma input function.[10]

e Image Reconstruction and Processing:

o Reconstruct the PET data using an appropriate algorithm (e.g., Ordered Subsets
Expectation Maximization - OSEM).[9]

o Co-register the PET images with the subject's structural MRI scan for anatomical
localization of radiotracer uptake.

e Data Analysis:

o Define regions of interest (ROIs) on the co-registered MR, including cortical regions (e.g.,
precuneus, prefrontal, cingulate) and a reference region.

o The cerebellar gray matter is the recommended reference region due to its low amyloid
plaque burden.[2][8]
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o Calculate the Standardized Uptake Value Ratio (SUVR) for each cortical ROI by dividing
the mean radioactivity concentration in the ROI by the mean radioactivity concentration in

the cerebellar gray matter.

o An SUVR cutoff of 1.55 can be used to classify scans as amyloid-positive or amyloid-

negative.[2]

Visualizations
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Caption: Workflow for the radiosynthesis of [18F]AZD4694.
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In Vivo PET Imaging Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10830092/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-azd4694-precursor-in-pet-imaging
https://www.benchchem.com/product/b10830092?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

1. jnm.snmjournals.org [jnm.snmjournals.org]

2. Determining Amyloid-3 Positivity Using 18F-AZD4694 PET Imaging | Journal of Nuclear
Medicine [jnm.snmjournals.org]

3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
4. jnm.snmjournals.org [jnm.snmjournals.org]
5. researchgate.net [researchgate.net]

6. Characterization of AZD4694, a novel fluorinated Abeta plaque neuroimaging PET
radioligand - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Production of [18F]NAV4694 on an FX2N synthesis module for imaging amyloid plaques -
PubMed [pubmed.nchbi.nlm.nih.gov]

8. Amyloid beta plague accumulation with longitudinal [18F]AZD4694 PET - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]
10. jnm.snmjournals.org [jnm.snmjournals.org]

To cite this document: BenchChem. [Application Notes and Protocols for AZD4694 Precursor
in PET Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830092/docs#application-notes-and-protocols-for-
azd4694-precursor-in-pet-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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